Cas no 870082-42-1 (Ethanone, 1-[8-(phenylmethyl)-2,8-diazaspiro[4.5]dec-2-yl]-)

• Product name: Ethanone, 1-[8-(phenylmethyl)-2,8-diazaspiro[4.5]dec-2-yl]-
• CAS No: 870082-42-1
• MF: C₁₇H₂₄N₂O
• MW: 272.38526
• CID: 832156
• PubChem ID: 21060032

Ethanone, 1-[8-(phenylmethyl)-2,8-diazaspiro[4.5]dec-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[8-(phenylmethyl)-2,8-diazaspiro[4.5]dec-2-yl]-
• 1-[8-(PHENYLMETHYL)-2,8-DIAZASPIRO[4.5]DEC-2-YL]-ETHANONE
• 1-benzyl-4-propyl-2-azetidinone
• Ethanone,1-[8-(phenylmethyl)-2,8-diazaspiro[4.5]dec-2-yl]-
• 870082-42-1
• 1-(8-benzyl-2,8-diazaspiro[4.5]decan-2-yl)ethanone

• Inchi： InChI=1S/C17H24N2O/c1-15(20)19-12-9-17(14-19)7-10-18(11-8-17)13-16-5-3-2-4-6-16/h2-6H,7-14H2,1H3
• InChI Key： ZVNNLYYYJVVVHQ-UHFFFAOYSA-N
• SMILES： CC(=O)N1CCC2(CCN(CC2)CC3=CC=CC=C3)C1

Computed Properties

• Exact Mass: 272.18900
• Monoisotopic Mass: 272.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų
• XLogP3: 2

Experimental Properties

• PSA: 23.55000
• LogP: 2.39680